Cas no 126070-18-6 (1,3(2H,4H)-Isoquinolinedione,2-(3-phenyl-2-propen-1-yl)-)

• Product Name: 1,3(2H,4H)-Isoquinolinedione,2-(3-phenyl-2-propen-1-yl)-
• CAS No: 126070-18-6
• MF: C₁₈H₁₅NO₂
• MW: 277.317204713821
• CID: 213484
• PubChem ID: 6442731
• Update Time: 2025-04-19

1,3(2H,4H)-Isoquinolinedione,2-(3-phenyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3(2H,4H)-Isoquinolinedione,2-(3-phenyl-2-propen-1-yl)-
• 2-[(E)-3-phenylprop-2-enyl]-4H-isoquinoline-1,3-dione
• 126070-18-6
• 1,3(2H,4H)-Isoquinolinedione, 2-(3-phenyl-2-propenyl)-
• 2-(3-Phenyl-2-propenyl)-1,3(2H,4H)-isoquinolinedione

• Inchi： 1S/C18H15NO2/c20-17-13-15-10-4-5-11-16(15)18(21)19(17)12-6-9-14-7-2-1-3-8-14/h1-11H,12-13H2/b9-6+
• InChI Key： BAUSPLLNLSKONS-RMKNXTFCSA-N
• SMILES： O=C1CC2C=CC=CC=2C(N1C/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 277.11035
• Monoisotopic Mass: 277.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4
• XLogP3: 3

Experimental Properties

• Density: 1.223
• Boiling Point: 506.2°Cat760mmHg
• Flash Point: 241.2°C
• Refractive Index: 1.647
• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives 1,3-isoquinolinediones